Cas no 6498-04-0 (1,2,4-Triazine-3-carboxylic acid)
6498-04-0 structure
Product Name:1,2,4-Triazine-3-carboxylic acid
CAS No:6498-04-0
MF:C4H3N3O2
MW:125.085520029068
MDL:MFCD23703190
CID:46822
PubChem ID:23261718
Update Time:2025-04-18
1,2,4-Triazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazine-3-carboxylic acid
- 1.2.4-Triazin-3-carbonsaeure
- SY258332
- 1,2,4-Triazine-3-carboxylicacid
- AB48886
- FT-0658054
- A834927
- AKOS006288336
- SCHEMBL4449946
- CS-W000557
- TS-00003
- MFCD08751333
- DTXSID60631718
- 6498-04-0
- [1,2,4]Triazine-3-carboxylic acid
- DB-009972
-
- MDL: MFCD23703190
- Inchi: 1S/C4H3N3O2/c8-4(9)3-5-1-2-6-7-3/h1-2H,(H,8,9)
- InChI Key: OKVCKNCXOXSKPO-UHFFFAOYSA-N
- SMILES: OC(C1N=NC=CN=1)=O
Computed Properties
- Exact Mass: 125.02300
- Monoisotopic Mass: 125.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76A^2
- XLogP3: -0.9
Experimental Properties
- Density: 1.532
- Boiling Point: 402.6°C at 760 mmHg
- Flash Point: 402.6 °C at 760 mmHg
- PSA: 75.97000
- LogP: -0.43020
1,2,4-Triazine-3-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Store in freezer, under -20°C(BD52871)
1,2,4-Triazine-3-carboxylic acid Customs Data
- HS CODE:2933699090
- Customs Data:
China Customs Code:
2933699090Overview:
2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
1,2,4-Triazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325927-1g |
1,2,4-triazine-3-carboxylic acid |
6498-04-0 | 95%+ | 1g |
$*** | 2023-05-29 | |
| TRC | A810340-10mg |
Sodium 1,2,4-Triazine-3-carboxylate |
6498-04-0 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A810340-50mg |
Sodium 1,2,4-Triazine-3-carboxylate |
6498-04-0 | 50mg |
$ 230.00 | 2022-06-07 | ||
| TRC | A810340-100mg |
Sodium 1,2,4-Triazine-3-carboxylate |
6498-04-0 | 100mg |
$ 340.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y0997159-1g |
sodium 1,2,4-triazine-3-carboxylate |
6498-04-0 | 95% | 1g |
$750 | 2024-08-02 | |
| Chemenu | CM325927-250mg |
1,2,4-triazine-3-carboxylic acid |
6498-04-0 | 95%+ | 250mg |
$412 | 2021-08-18 | |
| Chemenu | CM325927-1g |
1,2,4-triazine-3-carboxylic acid |
6498-04-0 | 95%+ | 1g |
$687 | 2021-08-18 | |
| Chemenu | CM325927-5g |
1,2,4-triazine-3-carboxylic acid |
6498-04-0 | 95%+ | 5g |
$2063 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17140-100mg |
1,2,4-Triazine-3-carboxylic acid |
6498-04-0 | 95% | 100mg |
¥1308.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T17140-1g |
1,2,4-Triazine-3-carboxylic acid |
6498-04-0 | 95% | 1g |
¥5008.0 | 2023-09-06 |
1,2,4-Triazine-3-carboxylic acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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